Cas no 16751-59-0 (1-Propylbutylamine)

• Product Name: 1-Propylbutylamine
• CAS No: 16751-59-0
• MF: C₇H₁₇N
• MW: 115.21658205986
• MDL: MFCD00014814
• CID: 173247
• PubChem ID: 38665
• Update Time: 2025-05-24

1-Propylbutylamine Chemical and Physical Properties

Names and Identifiers

• 4-Heptanamine
• 4-Heptylamine
• 1-Propylbutylamine
• 4-Aminoheptane
• heptan-4-amine
• 1-Propylbutanamine
• 1-propyl-butylamine
• Butylamine,1-propyl
• di-n-propylmethylamine
• hept-4-ylamine
• 1-propyl-butylamin
• Butylamine, 1-propyl-
• heptan-4-ylazanium chloride
• heptan-4-amine hydrochloride
• 4-Aminoheptane 97%
• SCHEMBL284709
• (1-propylbutyl)amine
• BRN 1697157
• EN300-1276287
• 16751-59-0
• AS-30968
• NS00025501
• DTXSID5066116
• AKOS000160474
• EINECS 240-814-5
• CS-0206199
• 1-Propylbutylamine, AldrichCPR
• AMY3864
• AB01323420-02
• 7BR4UPN25Q
• MFCD00014814
• H0637
• 4-04-00-00745 (Beilstein Handbook Reference)
• FT-0637426
• SY024496
• NCGC00329542-01
• Q5652287
• (1-propylbutyl)amine hydrochloride
• J-010376
• ALBB-024910
• BBL003306
• DB-017437
• DTXCID4035380
• STK520612

• MDL： MFCD00014814
• Inchi： 1S/C7H17N/c1-3-5-7(8)6-4-2/h7H,3-6,8H2,1-2H3
• InChI Key： CLJMMQGDJNYDER-UHFFFAOYSA-N
• SMILES： NC(CCC)CCC

Computed Properties

• Exact Mass: 115.13600
• Monoisotopic Mass: 115.1361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 37.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9

Experimental Properties

• Color/Form: Not determined
• Density: 0,77 g/cm3
• Melting Point: -19°C (estimate)
• Boiling Point: 140°C(lit.)
• Flash Point: 41.3°C
• Refractive Index: 1.4170 to 1.4190
• PSA: 26.02000
• LogP: 2.61420
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Propylbutylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：2733
• Hazard Category Code： 10-34-43-22
• Safety Instruction： S16; S26; S37/39; S53
• RTECS：EO6025000
• Hazardous Material Identification：
• HazardClass：3/8
• PackingGroup：III
• Risk Phrases：R10; R34; R43
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-Propylbutylamine

Chemical Profile of 1-Propylbutylamine (CAS No. 16751-59-0)

1-Propylbutylamine, identified by the Chemical Abstracts Service Number (CAS No.) 16751-59-0, is an organic compound belonging to the amines class. This compound, with the molecular formula C₇H₁₇N, features a butyl chain substituted with an amine group, making it a valuable intermediate in various chemical synthesis processes. Its structural properties contribute to its utility in pharmaceutical applications, agrochemical formulations, and specialty chemical manufacturing.

The synthesis of 1-Propylbutylamine typically involves the reaction of 1-propanol with ammonia or its derivatives under controlled conditions. This process often requires catalytic systems to enhance yield and purity, ensuring the final product meets industry standards. The compound's basic nature allows it to participate in nucleophilic substitution reactions, making it a versatile building block for more complex molecules.

In recent years, research has highlighted the significance of 1-Propylbutylamine in drug development. Its structural motif is found in several pharmacologically active agents, where the amine group plays a crucial role in receptor binding and metabolic stability. For instance, derivatives of this compound have been explored as potential candidates for treating neurological disorders due to their ability to modulate neurotransmitter activity. Studies published in peer-reviewed journals have demonstrated its efficacy in preclinical models, paving the way for further clinical investigations.

The agrochemical sector also benefits from the applications of 1-Propylbutylamine. It serves as a precursor in the synthesis of herbicides and fungicides, where its amine functionality contributes to the bioactivity of these compounds. Recent advancements in green chemistry have led to more sustainable methods for producing 1-Propylbutylamine, reducing environmental impact while maintaining high yields. These innovations align with global efforts to develop eco-friendly agricultural practices.

Industrial applications of 1-Propylbutylamine extend beyond pharmaceuticals and agrochemicals. It is utilized as a corrosion inhibitor in metal processing industries and as a component in polymer additives that enhance material properties. The compound's stability under various conditions makes it suitable for these applications, contributing to improved product performance and longevity.

From a safety perspective, 1-Propylbutylamine should be handled with appropriate personal protective equipment (PPE) due to its basic nature, which may cause skin or eye irritation upon contact. Proper ventilation and storage conditions are essential to prevent degradation or unwanted reactions. Regulatory guidelines recommend adherence to established safety protocols when working with this compound.

Future research directions for 1-Propylbutylamine include exploring its role in biodegradable materials and renewable energy technologies. Its reactivity and structural flexibility make it a promising candidate for developing new materials with enhanced environmental compatibility. Additionally, computational modeling studies are being conducted to optimize synthetic routes and predict novel applications based on its chemical properties.

In conclusion, 1-Propylbutylamine (CAS No. 16751-59-0) is a multifaceted compound with significant contributions across multiple industries. Its applications in pharmaceuticals, agrochemicals, and industrial processes underscore its importance in modern chemistry. As research continues to uncover new possibilities, the versatility of this compound ensures its continued relevance in advancing scientific and technological innovations.